Cas no 479028-72-3 (Imidazo[1,2-a]pyridine-5-carboxylic acid)

• Product Name: Imidazo[1,2-a]pyridine-5-carboxylic acid
• CAS No: 479028-72-3
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD09834780
• CID: 841975
• PubChem ID: 18983819
• Update Time: 2025-10-07

Imidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-5-carboxylic acid
• RW3621
• Imidazo[1,2-a]pyridine-5-carboxylicacid
• Imidazo[1,2-a]pyridine-5-carboxylic acid (9CI)
• RP22498
• PB29683
• SY022487
• V6121
• 028I723
• H112741
• MFCD09834780
• DTXSID70597114
• AKOS005132992
• AS-40188
• 479028-72-3
• H-IMIDAZO[1,2-A]PYRIDINE-5-CARBOXYLIC ACID
• CS-0036405
• EN300-109954
• SCHEMBL21816218
• Imidazo[1 pound not2-a]pyridine-5-carboxylic Acid
• J-521499

• MDL： MFCD09834780
• Inchi： 1S/C8H6N2O2/c11-8(12)6-2-1-3-7-9-4-5-10(6)7/h1-5H,(H,11,12)
• InChI Key： IAXRYEXXAPLEGT-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=NC=CN21)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.41
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.676
• PSA: 54.60000
• LogP: 1.03250
• Vapor Pressure: No data available

Imidazo[1,2-a]pyridine-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine-5-carboxylic acid

Imidazo[1,2-a]pyridine-5-carboxylic Acid: A Comprehensive Overview

Imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 479028-72-3) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The presence of the carboxylic acid group at the 5-position of the imidazo[1,2-a]pyridine ring introduces additional functional diversity, making it a versatile molecule for various applications.

The synthesis of imidazo[1,2-a]pyridine-5-carboxylic acid involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various starting materials and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising aspects of imidazo[1,2-a]pyridine-5-carboxylic acid is its pharmacological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit key inflammatory pathways such as COX-2 and NF-kB. Furthermore, its anti-tumor activity has been investigated in preclinical models, showing selective cytotoxicity against cancer cells while sparing normal cells.

In addition to its therapeutic potential, imidazo[1,2-a]pyridine-5-carboxylic acid has found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into light-emitting diodes (LEDs) and photovoltaic cells, where it has shown enhanced charge transport properties compared to traditional materials.

The structural versatility of imidazo[1,2-a]pyridine-5-carboxylic acid also lends itself to various analytical applications. For example, its ability to form stable metal complexes has been exploited in the development of novel sensors for heavy metal ions such as lead and mercury. These sensors exhibit high sensitivity and selectivity, making them valuable tools in environmental monitoring.

From a sustainability perspective, researchers have explored green chemistry approaches to synthesize imidazo[1,2-a]pyridine-5-carboxylic acid using eco-friendly solvents and catalysts. These methods not only reduce environmental impact but also enhance the overall efficiency of the synthesis process.

In conclusion, imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 479028-72-3) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key molecule for future innovations in medicine and materials science.